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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

Executive Summary
(S)-3-Hydroxybutanenitrile (CAS 123689-95-2) is a high-value chiral building block

characterized by a bifunctional scaffold containing a secondary hydroxyl group and a nitrile

moiety. Its utility in pharmaceutical synthesis stems from its ability to serve as a divergent

precursor for chiral 1,3-amino alcohols (via nitrile reduction) and chiral

-amino nitriles (via stereoselective substitution).

This guide details the strategic application of (S)-3-Hydroxybutanenitrile in the synthesis of

chiral amines, specifically focusing on:

Retention Pathways: Catalytic hydrogenation to yield (S)-1-amino-3-butanol.

Inversion Pathways: Mitsunobu-mediated azidation to yield (R)-3-aminobutanenitrile.

Industrial Relevance: Application in the synthesis of statin side-chains and antiretroviral

intermediates (e.g., Dolutegravir precursors).
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Chemical Profile & Material Specifications
Property Specification

Chemical Name (S)-3-Hydroxybutanenitrile

CAS Number 123689-95-2

Molecular Formula

Molecular Weight 85.11 g/mol

Appearance Colorless to pale yellow liquid

Chiral Purity (ee) (by Chiral GC)

Boiling Point 214 °C (lit.)[1]

Density 0.976 g/mL at 25 °C

Solubility Miscible in water, ethanol, THF, DCM

Strategic Reaction Pathways
The utility of (S)-3-Hydroxybutanenitrile lies in the orthogonal reactivity of its functional

groups. The nitrile can be reduced to a primary amine, while the hydroxyl group can direct

stereochemistry or undergo inversion.

Pathway Map (Graphviz Visualization)
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways from (S)-3-Hydroxybutanenitrile. Blue: Starting

Material; Green: Reduction Product; Red: Inversion Product.

Detailed Experimental Protocols
Protocol A: Synthesis of (S)-1-Amino-3-butanol
(Retention)
Objective: Reduction of the nitrile group to a primary amine without racemizing the chiral center

at C3. Mechanism: Catalytic hydrogenation over Raney Nickel.[2]

Reagents:

Substrate: (S)-3-Hydroxybutanenitrile (10.0 g, 117 mmol)

Catalyst: Raney Nickel (active slurry, ~2.0 g)

Solvent: Methanol (100 mL) saturated with Ammonia (

)

Hydrogen source:

gas (50 bar)

Step-by-Step Procedure:

Preparation: Charge a high-pressure autoclave with (S)-3-Hydroxybutanenitrile and

Methanol.

Ammonia Addition: Bubble anhydrous ammonia into the solution for 15 minutes at 0°C. Note:

Ammonia suppresses the formation of secondary amines by preventing the condensation of

the intermediate imine with the product amine.

Catalyst Addition: Carefully add Raney Nickel slurry under an argon blanket. Caution: Raney

Nickel is pyrophoric.
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Hydrogenation: Seal the autoclave, purge with

(3x) and then

(3x). Pressurize to 50 bar (725 psi) with

.

Reaction: Stir vigorously at 60°C for 12 hours. Monitor consumption of nitrile by IR

(disappearance of peak at ~2240 cm⁻¹).

Workup: Cool to room temperature. Vent

and purge with

. Filter the catalyst through a Celite pad (keep wet to prevent ignition).

Purification: Concentrate the filtrate under reduced pressure. The crude oil is purified via

vacuum distillation (bp ~85°C at 10 mmHg).

Expected Yield: 85-92% Validation:

NMR should show a triplet at

2.8 ppm (

) and disappearance of the nitrile carbon in

NMR.

Protocol B: Synthesis of (R)-3-Aminobutanenitrile
(Inversion)
Objective: Conversion of the secondary alcohol to a primary amine with inversion of

configuration, accessing the (R)-enantiomer series. Mechanism: Mitsunobu reaction using

Diphenylphosphoryl azide (DPPA) followed by reduction.

Reagents:

Substrate: (S)-3-Hydroxybutanenitrile (5.0 g, 58.7 mmol)
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Triphenylphosphine (

): (18.5 g, 70.5 mmol)

Diisopropyl azodicarboxylate (DIAD): (14.2 g, 70.5 mmol)

Diphenylphosphoryl azide (DPPA): (19.4 g, 70.5 mmol)

Solvent: Anhydrous THF (150 mL)

Step-by-Step Procedure:

Setup: In a dry 500 mL round-bottom flask under

, dissolve (S)-3-Hydroxybutanenitrile and

in anhydrous THF. Cool to 0°C.[3]

Addition: Add DIAD dropwise over 20 minutes, maintaining temperature <5°C. The solution

will turn yellow.

Azidation: Add DPPA dropwise. Stir at 0°C for 1 hour, then warm to room temperature and

stir for 12 hours.

Workup: Quench with water (10 mL). Concentrate THF. Dissolve residue in Ether/Hexane

(1:1) to precipitate triphenylphosphine oxide (

). Filter and concentrate the filtrate.[4]

Reduction (Staudinger): Dissolve the crude azide in THF/Water (10:1). Add

(1.2 equiv) and stir at RT for 4 hours (evolution of

).

Isolation: Acidify with 1M HCl to extract the amine into the aqueous phase (removing non-

basic byproducts). Basify the aqueous layer with NaOH and extract with DCM.

Purification: Distillation or column chromatography (DCM/MeOH/
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).

Stereochemical Outcome: The reaction proceeds via an

mechanism, converting the (S)-OH to the (R)-Azide, and subsequently the (R)-Amine.

Analytical Validation (Quality Control)
To ensure the integrity of the chiral synthesis, the following analytical methods are

recommended.

Method Parameter Condition / Criteria

Chiral GC Enantiomeric Excess (ee)

Column: Cyclodex-B or

equivalent. Temp: 110°C

isothermal. (S)-isomer elutes

at

, (R)-isomer at

. Target:

ee.

FT-IR Functional Group Check

Nitrile stretch: ~2245 cm⁻¹.

Hydroxyl stretch: ~3400 cm⁻¹

(broad). Amine N-H: ~3300

cm⁻¹ (doublet for primary).

NMR Structural Purity

NMR (

): Confirm integration of methyl

doublet (

~1.2 ppm) vs. methylene

protons.

Safety & Handling
Cyanide Hazard: While the starting material is a nitrile (organic cyanide), it is stable.

However, under strong acidic or basic conditions at high temperatures, hydrolysis may
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release trace ammonia or carboxylic acids. Avoid contact with strong oxidizers.

Mitsunobu Reagents: DIAD and DEAD are shock-sensitive and toxic. DPPA is toxic and

potentially explosive; handle in a fume hood behind a blast shield.

Hydrogenation: Raney Nickel is pyrophoric when dry. Always keep it wet with solvent.

Hydrogen gas at 50 bar presents an explosion hazard; use rated pressure vessels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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